Cas no 1805396-92-2 (Ethyl 3-(aminomethyl)-4-(difluoromethyl)-2-hydroxypyridine-6-carboxylate)

• Product Name: Ethyl 3-(aminomethyl)-4-(difluoromethyl)-2-hydroxypyridine-6-carboxylate
• CAS No: 1805396-92-2
• MF: C₁₀H₁₂F₂N₂O₃
• MW: 246.210689544678
• CID: 4890681
• Update Time: 2025-10-29

Ethyl 3-(aminomethyl)-4-(difluoromethyl)-2-hydroxypyridine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(aminomethyl)-4-(difluoromethyl)-2-hydroxypyridine-6-carboxylate

• Inchi： 1S/C10H12F2N2O3/c1-2-17-10(16)7-3-5(8(11)12)6(4-13)9(15)14-7/h3,8H,2,4,13H2,1H3,(H,14,15)
• InChI Key： TXBCFIISAMILJG-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C(=O)OCC)NC(C=1CN)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 402
• XLogP3: 0.2
• Topological Polar Surface Area: 81.4

Additional information on Ethyl 3-(aminomethyl)-4-(difluoromethyl)-2-hydroxypyridine-6-carboxylate

Ethyl 3-(aminomethyl)-4-(difluoromethyl)-2-hydroxypyridine-6-carboxylate: A Comprehensive Overview

Ethyl 3-(aminomethyl)-4-(difluoromethyl)-2-hydroxypyridine-6-carboxylate, also known by its CAS number 1805396-92-2, is a complex organic compound with a unique structure and diverse applications. This compound belongs to the class of pyridine derivatives, which are widely studied for their potential in pharmaceuticals, agrochemicals, and materials science. The molecule features a pyridine ring with substituents at positions 2, 3, 4, and 6, including an amino group, a difluoromethyl group, a hydroxyl group, and an ethyl ester group. These functional groups contribute to its versatility and reactivity in various chemical reactions.

The synthesis of Ethyl 3-(aminomethyl)-4-(difluoromethyl)-2-hydroxypyridine-6-carboxylate typically involves multi-step processes that require precise control over reaction conditions. Recent advancements in synthetic chemistry have enabled the efficient construction of such complex molecules using techniques like microwave-assisted synthesis and catalytic asymmetric synthesis. These methods not only improve yield but also enhance the purity of the final product, making it more suitable for high-value applications.

One of the most promising areas of research for this compound is its application in drug discovery. The presence of an amino group and a hydroxyl group makes it an excellent candidate for bioisosteric replacements in medicinal chemistry. For instance, studies have shown that Ethyl 3-(aminomethyl)-4-(difluoromethyl)-2-hydroxypyridine-6-carboxylate can act as a lead compound in the development of kinase inhibitors, which are critical for treating various cancers and inflammatory diseases. The difluoromethyl group adds further complexity to the molecule, potentially enhancing its binding affinity to target proteins.

In addition to its pharmaceutical applications, this compound has shown potential in agrochemicals. The ethyl ester group provides lipophilicity, which is advantageous for designing pesticides with improved bioavailability. Recent research has focused on modifying the substituents on the pyridine ring to optimize both efficacy and environmental safety. For example, researchers have explored the use of Ethyl 3-(aminomethyl)-4-(difluoromethyl)-2-hydroxypyridine-6-carboxylate as a precursor for herbicides that selectively target weeds without harming crops.

The structural diversity of Ethyl 3-(aminomethyl)-4-(difluoromethyl)-2-hydroxypyridine-6-carboxylate also makes it valuable in materials science. Its ability to form coordination complexes with metal ions has led to its use in designing new catalysts for organic transformations. For instance, studies have demonstrated that this compound can act as a ligand in palladium-catalyzed cross-coupling reactions, which are essential for synthesizing advanced materials like polymers and nanoparticles.

From an environmental perspective, understanding the degradation pathways of Ethyl 3-(aminomethyl)-4-(difluoromethyl)-2-hydroxypyridine-6-carboxylate is crucial for assessing its impact on ecosystems. Recent investigations have revealed that this compound undergoes rapid hydrolysis under alkaline conditions, reducing its persistence in aquatic environments. However, further studies are needed to evaluate its long-term effects on soil microorganisms and aquatic life.

In conclusion, Ethyl 3-(aminomethyl)-4-(difluoromethyl)-2-hydroxypyridine-6-carboxylate (CAS No: 1805396-92-2) is a multifaceted compound with significant potential across various scientific domains. Its unique structure and functional groups make it a valuable tool in drug discovery, agrochemical development, and materials science. As research continues to uncover new applications and optimize its properties, this compound is poised to play an increasingly important role in advancing modern chemistry.